Tert-butyl 2-ethynyl-6-methoxyphenylcarbamate

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: tert-butyl N-(2-ethynyl-6-methoxyphenyl)carbamate
• InChI: InChI=1S/C14H17NO3/c1-6-10-8-7-9-11(17-5)12(10)15-13(16)18-14(2,3)4/h1,7-9H,2-5H3,(H,15,16)
• InChI Key: BHUKKFNQXNWGFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC=C1OC)C#C

Description

Tert-butyl 2-ethynyl-6-methoxyphenylcarbamate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tert-butyl 2-methoxy-6-((trimethylsilyl)ethynyl)phenylcarbamate (4.21 g, 13.2 mmol) in MeOH (30 mL) was added K2CO3 (9.11 g, 65.9 mmol). The reaction was stirred for 30 minutes, then filtered and washed with DCM (50 mL). The combined organic layers were concentrated and diluted with DCM (20 mL), filtered, washed a second time with DCM (50 mL), then concentrated. The residue was purified by flash chromatography through a pad of silica gel with 10:1 Hexane/EtOAc (500 mL), affording the desired product (62%).